Cas no 163061-73-2 ((1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol)

(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol is a chiral amino alcohol derivative featuring a fused indane scaffold. Its stereospecific (1R,2R) configuration makes it a valuable building block in asymmetric synthesis, particularly for pharmaceutical intermediates and ligand design. The compound’s rigid structure and functional groups (amine and hydroxyl) enable its use in catalysis, chiral resolution, and the preparation of biologically active molecules. High enantiomeric purity and stability under standard conditions further enhance its utility in fine chemical applications. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for researchers developing targeted therapeutics or chiral auxiliaries.

(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol structure

163061-73-2 structure

Product Name:(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol

CAS No:163061-73-2

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD08275447

CID:65673

PubChem ID:24884630

Update Time:2025-05-19

(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol
- (1R,2R)-1-Amino-2-hydroxyindane
- (1R,2R)-(-)-1-Amino-2-indanol
- (1R,2R)-(-)-TRANS-1-AMINO-2-INDANOL
- (1R,2R)-(-)-1-Amino-2-hydroxyindan
- trans-1-allyl-2,5-dimethylpiperazine
- trans-1-amino-2-hydroxyindane
- (1R,2R)-1-Amino-2-indanol
- (1R,2R)-(-)-trans-1-AMino-2-indanol 97%
- Trans-1-amino-2-indanol
- (1r,2r)-1-aminoindan-2-ol
- C44ZZ4E55A
- 1H-Inden-2-ol, 1-amino-2,3-dihydro-, (1R,2R)-rel-
- trans-1-Amino-2,3-dihydro-1H-inden-2-ol
- 1beta-Aminoindan-2alpha-ol
- (-)-trans-1-Amino-2-indanol
- LOPKSXMQWBYUOI-RKDXNWHRSA-N
- (+
- 13286-59-4
- AMY1054
- FS-5239
- (1R,2R)-(-)-trans-1-Amino-2-indanol, 97%
- Rel-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
- (+/-)-trans-1-amino-2-indanol
- A810438
- D86558
- SCHEMBL192072
- C9U54KL6PO
- 140632-19-5
- UNII-C9U54KL6PO
- HY-W002530A
- EN300-70586
- MFCD08275447
- 1-Amino-2-indanol, trans-(-)-
- UNII-C44ZZ4E55A
- AKOS015854133
- 163061-73-2
- 1-Amino-2-indanol, trans-(+/-)-
- CS-0147141
- 1H-Inden-2-ol, 1-amino-2,3-dihydro-, (1R,2R)-
- A2306
- DA-69015
- MDL： MFCD08275447
- Inchi： 1S/C9H11NO/c10-9-7-4-2-1-3-6(7)5-8(9)11/h1-4,8-9,11H,5,10H2/t8-,9-/m1/s1
- InChI Key： LOPKSXMQWBYUOI-RKDXNWHRSA-N
- SMILES： O[C@@H]1CC2C=CC=CC=2[C@H]1N

Computed Properties

Exact Mass: 149.08400
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.2

Experimental Properties

Color/Form: Powder
Melting Point: 142-146 °C
PSA: 46.25000
LogP: 1.30370
Optical Activity: [α]/D -23.0°, c = 1 in ethanol

(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-36

(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Pricemore >>

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Chemenu	CM220010-5g	(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	163061-73-2	95+%	5g	$299	2021-06-16
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